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Compound of Interest

Compound Name: 4-Chloro-o-xylene

Cat. No.: B146410 Get Quote

An In-depth Technical Guide to 4-Chloro-o-xylene: Material Safety Data Sheet (MSDS) and

Laboratory Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data, safe handling

procedures, and emergency protocols for 4-Chloro-o-xylene (CAS No. 615-60-1). The

information is intended to ensure the safety of laboratory personnel working with this chemical.

Chemical Identification and Properties
4-Chloro-o-xylene, also known as 3,4-Dimethylchlorobenzene, is a colorless to light yellow

liquid.[1] It is used as a solvent and in the synthesis of other organic compounds.[2]

Table 1: Physicochemical Properties of 4-Chloro-o-xylene
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Property Value Source(s)

CAS Number 615-60-1 [2][3][4][5][6][7]

Molecular Formula C₈H₉Cl [2][6][7]

Molecular Weight 140.61 g/mol [2][5][6][7]

Appearance
Colorless to light yellow clear

liquid
[1][8]

Boiling Point 192 - 223 °C [2][3][5][7]

Density 1.047 - 1.07 g/mL at 25 °C [2][5][7]

Flash Point 66 - 67 °C [5][7]

Refractive Index n20/D 1.528 [2]

Hazard Identification and Classification
4-Chloro-o-xylene is classified as a hazardous substance. The primary hazards are

summarized in the table below.

Table 2: Hazard Classification of 4-Chloro-o-xylene
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Hazard Class Category Hazard Statement GHS Pictogram

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
GHS07 (Irritant)

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
GHS07 (Irritant)

Specific target organ

toxicity — single

exposure (Respiratory

system)

3
H335: May cause

respiratory irritation
GHS07 (Irritant)

Flammable liquids 4
H227: Combustible

liquid
No Pictogram

Acute dermal toxicity 4
Harmful in contact

with skin
GHS07 (Irritant)

Acute Inhalation

Toxicity - Vapors
4 Harmful if inhaled GHS07 (Irritant)

Sources:[3][4][6][7][9]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize the risks associated with 4-Chloro-o-
xylene.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

EN166 or NIOSH standards.[3][4]

Skin Protection: Wear appropriate protective gloves (e.g., Viton®, polyvinyl alcohol) and

clothing to prevent skin exposure.[4][10] Inspect gloves before use and use proper glove

removal technique.[3]
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Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Laboratory Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[11][12]

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe vapors or mist.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4] Take measures

to prevent the buildup of electrostatic charge.[3]

Use non-sparking tools.[11]

Wash hands thoroughly after handling and before breaks.[3]

Storage
Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed.[3][4]

Store away from incompatible materials, such as strong oxidizing agents and strong acids.[3]

[13]

Store in a fireproof area.[13]

Emergency Procedures
First-Aid Measures
Table 3: First-Aid Procedures for 4-Chloro-o-xylene Exposure
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical attention.

[3][4]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Get

medical attention.

[3][4]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Get

medical attention if you feel

unwell.

[3][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[3][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][15]

Specific Hazards: Flammable liquid and vapor.[11] Containers may explode when heated.

[14] Hazardous decomposition products include carbon oxides and hydrogen chloride gas.[3]

[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][4]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[3] Ensure adequate ventilation.[3]

Remove all sources of ignition.[3][4] Avoid breathing vapors.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let

the product enter drains.[3][15]

Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel,

universal binder).[4] Collect and place in a suitable, closed container for disposal.[3][4]

Disposal Considerations
Dispose of 4-Chloro-o-xylene and its container as hazardous waste. This combustible material

may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3] Offer

surplus and non-recyclable solutions to a licensed disposal company.[3] Contaminated

packaging should be disposed of as unused product.[3]

Experimental Protocols Visualization
The following diagrams illustrate key workflows for handling and responding to incidents

involving 4-Chloro-o-xylene.
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General Handling Workflow for 4-Chloro-o-xylene
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Caption: General Handling Workflow for 4-Chloro-o-xylene
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Emergency Response for 4-Chloro-o-xylene Spill
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Caption: Emergency Response for 4-Chloro-o-xylene Spill
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First Aid Decision Tree for 4-Chloro-o-xylene Exposure
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Caption: First Aid Decision Tree for 4-Chloro-o-xylene Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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